Cas no 854444-76-1 (Methyl-beta-cyclohexylethylamine hydrochloride)

• Product Name: Methyl-beta-cyclohexylethylamine hydrochloride
• CAS No: 854444-76-1
• MF: C₉H₂₀ClN
• MW: 177.7148
• CID: 5112824
• Update Time: 2025-07-18

Methyl-beta-cyclohexylethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl cyclohexaneethanaMine HCl
• Methyl-beta-cyclohexylethylamine hydrochloride
• NIOSH/GV2451000
• N-Methylcyclohexaneethanaminehydrochloride
• (2-cyclohexylethyl)methylamine hydrochloride
• N-Methyl cyclohexaneethanamine hydrochloride
• GV24510000
• Cyclohexaneethylamine, beta-methyl-, hydrochloride

• Inchi： 1S/C9H19N.ClH/c1-10-8-7-9-5-3-2-4-6-9;/h9-10H,2-8H2,1H3;1H
• InChI Key： VZHXJJIXJKTLKV-UHFFFAOYSA-N
• SMILES： N(C)CCC1CCCCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 74.8
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on Methyl-beta-cyclohexylethylamine hydrochloride

Comprehensive Overview of Methyl-beta-cyclohexylethylamine hydrochloride (CAS No. 854444-76-1)

Methyl-beta-cyclohexylethylamine hydrochloride (CAS No. 854444-76-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, belongs to the class of cyclohexylethylamine derivatives, which are widely studied for their potential applications in medicinal chemistry and material science. The hydrochloride salt form enhances its stability and solubility, making it a preferred choice for laboratory and industrial applications.

The molecular structure of Methyl-beta-cyclohexylethylamine hydrochloride features a cyclohexyl ring attached to an ethylamine backbone, with a methyl group at the beta position. This configuration contributes to its distinct physicochemical properties, including its melting point, boiling point, and solubility profile. Researchers have explored its potential as a building block for synthesizing more complex molecules, particularly in the development of bioactive compounds and pharmaceutical intermediates. Its versatility makes it a valuable asset in organic synthesis and drug discovery.

In recent years, the demand for cyclohexylethylamine derivatives has surged, driven by their relevance in central nervous system (CNS) research and neuropharmacology. While Methyl-beta-cyclohexylethylamine hydrochloride itself is not a drug, its structural motifs are often found in compounds under investigation for their therapeutic potential. For instance, similar structures have been explored for their interactions with neurotransmitter receptors, sparking interest among scientists studying neurological disorders and cognitive enhancers.

From a synthetic chemistry perspective, Methyl-beta-cyclohexylethylamine hydrochloride is often utilized as a precursor in multi-step reactions. Its robust stability under various conditions allows for its use in Grignard reactions, reductive amination, and other key transformations. Laboratories working on asymmetric synthesis and chiral resolution also find this compound valuable due to its potential to introduce stereochemical complexity into target molecules.

The compound's relevance extends beyond pharmaceuticals. In material science, cyclohexylethylamine-based compounds are investigated for their role in designing advanced polymers and liquid crystals. The cyclohexyl ring's rigidity and the amine group's reactivity make these derivatives suitable for creating materials with tailored properties, such as thermal stability or optical clarity. This dual applicability in both life sciences and material engineering underscores the compound's interdisciplinary importance.

Quality control and analytical characterization are critical when working with Methyl-beta-cyclohexylethylamine hydrochloride. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to ensure purity and confirm structural integrity. These methods are essential for researchers who rely on consistent batch-to-batch performance in their experiments.

Environmental and safety considerations are also paramount when handling Methyl-beta-cyclohexylethylamine hydrochloride. While it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Disposal should adhere to local guidelines to minimize environmental impact, reflecting the growing emphasis on green chemistry and sustainable research practices.

In summary, Methyl-beta-cyclohexylethylamine hydrochloride (CAS No. 854444-76-1) is a multifaceted compound with broad applications in research and development. Its structural features and functional groups make it a versatile tool for scientists exploring drug discovery, material science, and organic synthesis. As interest in cyclohexylethylamine derivatives continues to grow, this compound is poised to remain a key player in advancing scientific innovation.